5-(4-Fluorophenyl)pentanamide
Overview
Description
5-(4-Fluorophenyl)pentanamide, also known as FPPP, is a chemical compound derived from the cathinone family. It has a molecular formula of C11H14FNO and a molecular weight of 195.23 g/mol .
Synthesis Analysis
The synthesis of compounds similar to 5-(4-Fluorophenyl)pentanamide has been reported in the literature . For instance, a new fluorinated pyrazole, 5-(4-fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole was synthesized via a two-step reaction. Firstly, the synthesis of pyrazoline was performed via a one-pot three-component reaction under microwave irradiation. Secondly, the synthesis of pyrazole was performed via oxidative aromatization of pyrazoline under conventional heating .Molecular Structure Analysis
The structure of compounds similar to 5-(4-Fluorophenyl)pentanamide has been confirmed by spectroscopic analysis, including FT-IR, HR-MS, 1D and 2D NMR analysis .Physical And Chemical Properties Analysis
FPPP is a white crystalline powder that is insoluble in water but soluble in organic solvents such as ethanol and acetone.Scientific Research Applications
Pharmaceutical Research and Drug Development
5-(4-Fluorophenyl)pentanamide shows promise in pharmaceutical research due to its structural similarity to bioactive compounds. It could serve as a precursor or an intermediate in the synthesis of various drugs. Its fluorinated phenyl group is particularly interesting because fluorine atoms can significantly alter the biological activity of pharmaceutical compounds .
Agricultural Chemicals
In agriculture, compounds like 5-(4-Fluorophenyl)pentanamide may be used to develop new pesticides or herbicides. The fluorine atom can contribute to the stability and effectiveness of these agricultural chemicals, potentially leading to more efficient crop protection strategies .
Material Science
The incorporation of fluorinated compounds like 5-(4-Fluorophenyl)pentanamide into materials could lead to the development of advanced polymers with unique properties such as increased resistance to solvents and thermal stability .
Environmental Applications
Research into the environmental fate and transport of fluorinated amides is crucial. 5-(4-Fluorophenyl)pentanamide could be used as a model compound to study the environmental impact of fluorinated organic compounds and their potential bioaccumulation .
Biochemistry Research
In biochemistry, 5-(4-Fluorophenyl)pentanamide could be used to study enzyme-substrate interactions, especially in systems where fluorinated substrates can provide insights into the mechanism of enzyme action .
Analytical Chemistry
This compound can be used as a standard or reference material in chromatographic methods to help identify and quantify similar compounds in complex mixtures, which is essential for quality control in pharmaceutical manufacturing .
Future Directions
The future directions for research on 5-(4-Fluorophenyl)pentanamide and related compounds could involve further exploration of their synthesis, properties, and potential applications. For instance, fluorinated compounds are popular in medicinal chemistry as drug agents, and the C-F bond has greater stability than the C-H bond. Moreover, the fluorine substitution can be used to increase the binding affinity of the protein–ligand complex .
properties
IUPAC Name |
5-(4-fluorophenyl)pentanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO/c12-10-7-5-9(6-8-10)3-1-2-4-11(13)14/h5-8H,1-4H2,(H2,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROBGHCKWMDMNJD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCCCC(=O)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Fluorophenyl)pentanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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